Cas no 1798293-53-4 (1,8-Didodecyloxy-13-methoxytriptycene)

• Product Name: 1,8-Didodecyloxy-13-methoxytriptycene
• CAS No: 1798293-53-4
• Molecular Formula: C₄₅H₆₄O₃
• Molecular Weight: 652.99
• CID: 5082055
• PubChem ID: 122395646

1,8-Didodecyloxy-13-methoxytriptycene Properties

Names and Identifiers

• D5881
• 1,8-Didodecyloxy-13-methoxytriptycene
• 1798293-53-4
• MFCD32898424
• 1,8-Bis(dodeCyloxy)-16-Methoxy-9,10-Dihydro-9,10-[1,2]Benzenoanthracene
• 3,13-didodecoxy-16-methoxypentacyclo[6.6.6.02,7.09,14.015,20]icosa-2(7),3,5,9(14),10,12,15(20),16,18-nonaene
• 1,8-Didodecyloxy-13-methoxytriptycene, 95%
• G85966
• 3,13-bis(dodecyloxy)-16-methoxypentacyclo[6.6.6.0(2),?.0?,(1)?.0(1)?,(2)?]icosa-2(7),3,5,9(14),10,12,15(20),16,18-nonaene

• InChIKey： SIVZUWXTHMMRLT-UHFFFAOYSA-N
• Inchi： 1S/C45H64O3/c1-4-6-8-10-12-14-16-18-20-22-33-47-39-31-25-28-36-41-35-27-24-30-38(46-3)42(35)45(43(36)39)44-37(41)29-26-32-40(44)48-34-23-21-19-17-15-13-11-9-7-5-2/h24-32,41,45H,4-23,33-34H2,1-3H3
• SMILES： O(C1C=CC=C2C3C4=CC=CC(=C4C(C4=C(C=CC=C43)OCCCCCCCCCCCC)C2=1)OC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 652.48554590g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 25
• Monoisotopic Mass: 652.48554590g/mol
• Heavy Atom Count: 48
• Complexity: 777
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.9
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes